Cas no 2648914-56-9 ((2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid)

• Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid
• CAS No: 2648914-56-9
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5904049
• PubChem ID: 165746749
• Update Time: 2025-11-07

(2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid
• EN300-1486910
• (2R)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]propanoic acid
• 2648914-56-9

• Inchi： 1S/C23H26N2O6/c1-14(20(26)27)24-21(28)23(2,13-30-3)25-22(29)31-12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19H,12-13H2,1-3H3,(H,24,28)(H,25,29)(H,26,27)/t14-,23?/m1/s1
• InChI Key： BILQSQVGCJNHKZ-PDNQZYNLSA-N
• SMILES： O(C(NC(C(N[C@@H](C(=O)O)C)=O)(C)COC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid

Chemical Compound CAS No. 2648914-56-9: (2R)-2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-2-(methoxymethyl)propanamidopropanoic Acid

The compound with CAS No. 2648914-56-9, named as (2R)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2-(methoxymethyl)propanamidopropanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis, drug discovery, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxymethyl substituent, and a propanamido group. These functional groups make it a versatile building block in chemical research and development.

The Fmoc group, derived from fluorene, is a well-known protecting group in peptide synthesis. Its presence in this compound highlights its potential role in peptide chemistry, where it can serve as a temporary protecting group during the synthesis of complex polypeptides. Recent studies have demonstrated the efficiency of Fmoc-based protecting groups in improving the yield and purity of peptide syntheses, making this compound a valuable asset in modern drug discovery pipelines.

The methoxymethyl substituent adds another layer of functionality to this molecule. This group is known for its ability to act as a mild electron-donating group, which can influence the reactivity of adjacent functional groups. In combination with the Fmoc group, it creates a unique chemical environment that can be exploited in various synthetic transformations. Researchers have recently explored the use of such substituted compounds in asymmetric catalysis, where they have shown promising results in enantioselective reactions.

The propanamido group further enhances the versatility of this compound by providing an amide functionality. Amides are widely used in organic synthesis due to their stability and reactivity under various conditions. This group can participate in nucleophilic substitutions, condensations, and other reactions, making it a key component in the construction of more complex molecules. Recent advancements in amide chemistry have opened new avenues for the use of such compounds in bioconjugation and drug delivery systems.

In terms of synthesis, this compound is typically prepared through multi-step processes involving coupling reactions and stereochemical control. The (2R) configuration at the chiral center underscores its importance as a chiral building block in asymmetric synthesis. Chiral compounds like this one are increasingly sought after due to their role in producing enantiomerically pure drugs, which are critical for minimizing adverse effects and improving therapeutic outcomes.

Recent studies have also highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various transformations while retaining its stereochemistry makes it an ideal candidate for constructing complex natural product analogs. For instance, researchers have utilized similar compounds to synthesize inhibitors of key enzymes involved in cancer progression, demonstrating its relevance in medicinal chemistry.

From an environmental standpoint, the synthesis and application of this compound align with green chemistry principles due to its high atom economy and minimal waste generation during its preparation. This aligns with current trends toward sustainable chemical practices, further enhancing its appeal as a research tool and industrial product.

In conclusion, CAS No. 2648914-56-9 represents a cutting-edge chemical entity with multifaceted applications across diverse fields. Its unique combination of functional groups positions it as a valuable tool for advancing chemical research and development. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in shaping future innovations in organic chemistry and beyond.